(Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C18H12BrN3O3S/c1-21-13-7-6-10(19)8-14(13)26-18(21)20-15(23)9-22-16(24)11-4-2-3-5-12(11)17(22)25/h2-8H,9H2,1H3
• InChI Key: BFTQGWPSBZFMGA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H12BrN3O3S
• Molecular Weight: 430.3 g/mol

Description

(Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C18H12BrN3O3S and its molecular weight is 430.28. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Applications

Derivatives of the specified compound have been synthesized and evaluated for their anti-inflammatory activities. These studies employed both in vitro and in vivo models to assess the anti-inflammatory potential. Molecular docking studies were also conducted to understand the binding affinity towards human serum albumin, suggesting a mechanism of action for their anti-inflammatory effects (Nikalje, Hirani, & Nawle, 2015).

Hypoglycemic and Hypolipidemic Activities

Research has also focused on the synthesis and evaluation of novel thiazolidinedione ring-containing molecules for their hypoglycemic and hypolipidemic activities. These molecules, including derivatives similar to the specified compound, were tested in animal models, showing significant reductions in blood glucose, total cholesterol, and triglyceride levels (Mehendale-Munj, Ghosh, & Ramaa, 2011).

Anticonvulsant Evaluation

The anticonvulsant activities of indoline derivatives, including those of benzothiazole acetamide derivatives, have been assessed using various seizure models. These studies aimed to fulfill the pharmacophore structural requirements, indicating a promising direction for the development of new anticonvulsant drugs (Nath et al., 2021).

Antibacterial and Antimicrobial Properties

Several studies have synthesized new acetamide derivatives with benzothiazole and other heterocyclic moieties to evaluate their antibacterial and antimicrobial properties. These compounds have shown activity against various Gram-positive and Gram-negative bacterial strains, indicating their potential as novel antimicrobial agents (Trotsko et al., 2018).

Anticancer Activities

Research into the anticancer properties of 4-thiazolidinones containing the benzothiazole moiety has identified several compounds with promising antitumor activity against various cancer cell lines. These findings suggest the potential for developing new anticancer therapies based on these molecular frameworks (Havrylyuk et al., 2010).